![molecular formula C18H23FN2O3 B7431667 5-Amino-1-[1-(3-fluorophenyl)cyclopentanecarbonyl]piperidine-3-carboxylic acid](/img/structure/B7431667.png)
5-Amino-1-[1-(3-fluorophenyl)cyclopentanecarbonyl]piperidine-3-carboxylic acid
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Overview
Description
5-Amino-1-[1-(3-fluorophenyl)cyclopentanecarbonyl]piperidine-3-carboxylic acid, also known as CPPC, is a chemical compound that has gained significant attention in scientific research due to its potential in various applications. CPPC is a piperidine derivative that has a cyclopentanecarbonyl group and a fluorophenyl group attached to its structure.
Mechanism of Action
5-Amino-1-[1-(3-fluorophenyl)cyclopentanecarbonyl]piperidine-3-carboxylic acid is believed to exert its biological effects through its interaction with glutamate receptors. Specifically, this compound has been shown to bind to the N-methyl-D-aspartate (NMDA) receptor and modulate its activity. This modulation of NMDA receptor activity can lead to changes in synaptic plasticity, which is thought to underlie learning and memory processes.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound can modulate the activity of NMDA receptors, leading to changes in synaptic plasticity. This compound has also been shown to have antioxidant properties, which may contribute to its potential as a therapeutic agent for various diseases. Additionally, this compound has been shown to have analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Amino-1-[1-(3-fluorophenyl)cyclopentanecarbonyl]piperidine-3-carboxylic acid in lab experiments is its specificity for NMDA receptors. This specificity allows researchers to study the effects of NMDA receptor modulation on various physiological processes. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 5-Amino-1-[1-(3-fluorophenyl)cyclopentanecarbonyl]piperidine-3-carboxylic acid. One area of research is the development of this compound derivatives with improved solubility and pharmacokinetic properties. Another area of research is the investigation of the potential therapeutic effects of this compound in various disease models. Additionally, further studies are needed to elucidate the precise mechanisms underlying the effects of this compound on NMDA receptors and synaptic plasticity.
Synthesis Methods
5-Amino-1-[1-(3-fluorophenyl)cyclopentanecarbonyl]piperidine-3-carboxylic acid can be synthesized through a multi-step process involving the reaction of 3-fluorobenzaldehyde with cyclopentanone, followed by the reduction of the resulting product with sodium borohydride. The resulting alcohol is then reacted with piperidine-3-carboxylic acid to form this compound. The purity of this compound can be improved through recrystallization and chromatography techniques.
Scientific Research Applications
5-Amino-1-[1-(3-fluorophenyl)cyclopentanecarbonyl]piperidine-3-carboxylic acid has been studied for its potential use in various scientific research applications. One of the most promising areas of research for this compound is in the field of medicinal chemistry. This compound has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its potential use as a tool in neuroscience research, particularly in the study of glutamate receptors.
Properties
IUPAC Name |
5-amino-1-[1-(3-fluorophenyl)cyclopentanecarbonyl]piperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN2O3/c19-14-5-3-4-13(9-14)18(6-1-2-7-18)17(24)21-10-12(16(22)23)8-15(20)11-21/h3-5,9,12,15H,1-2,6-8,10-11,20H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEJXRACLAVOSLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC(=CC=C2)F)C(=O)N3CC(CC(C3)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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